![molecular formula C21H15O8P B1258866 3-O-methylfluorescein 6-phosphate](/img/structure/B1258866.png)
3-O-methylfluorescein 6-phosphate
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Overview
Description
3-O-methylfluorescein 6-phosphate is an aryl phosphate. It derives from a fluorescein.
Scientific Research Applications
Enzyme Assays
3-O-methylfluorescein 6-phosphate is utilized as a substrate in various enzyme assays. It has been specifically used for the fluorimetric determination of the K+-dependent phosphatase associated with Na+, K+-ATPase, demonstrating its utility in assaying enzyme samples with low activities (Huang & Askari, 1975). This compound also serves in automated fluorometric procedures for measuring alkaline phosphatase activity, enabling the analysis of up to 60 samples per hour (Hill, Summer, & Waters, 1968).
Studying Plasma Membrane Enzymes
This compound has been used to study the hydrolysis process catalyzed by the erythrocyte Ca2+-ATPase, highlighting its role in evaluating the reaction cycle of plasma membrane Ca2+-ATPases (Freire et al., 2002).
Environmental and Biological Studies
It plays a significant role in environmental biology, as seen in its use for assaying alkaline phosphatase in marine environments, indicating phosphorus limitation to phytoplankton growth (Perry, 1972). Additionally, 3-O-methylfluorescein phosphate has been utilized to determine phosphatase activity in marine sediments, helping to understand biogeochemical cycles in aquatic ecosystems (Kobori & Taga, 1979).
Applications in Analytical Biochemistry
In analytical biochemistry, this compound is used in assays measuring enzyme activities in tissues, such as the fluorimetric assay of K+-dependent phosphatase in rat skeletal muscle (Nørgaard, Kjeldsen, & Hansen, 1984), and in the analysis of sugars and sugar phosphates in mouse heart tissue (Han et al., 2013).
Phosphorus Deficiency Indicators in Algae
It has been instrumental in research on algae, helping to determine optimum conditions for measuring alkaline phosphatase as an indicator of phosphorus deficiency (Healey & Hendzel, 1979).
Biochemical Characterization
Studies using this compound have provided insights into the biochemical properties of enzyme reactions, such as differences in substrate affinity and reaction pathways (Davis & Robinson, 1988).
Properties
Molecular Formula |
C21H15O8P |
---|---|
Molecular Weight |
426.3 g/mol |
IUPAC Name |
(6'-methoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) dihydrogen phosphate |
InChI |
InChI=1S/C21H15O8P/c1-26-12-6-8-16-18(10-12)27-19-11-13(29-30(23,24)25)7-9-17(19)21(16)15-5-3-2-4-14(15)20(22)28-21/h2-11H,1H3,(H2,23,24,25) |
InChI Key |
QWBZNOKUBXSLRE-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)(O)O)C5=CC=CC=C5C(=O)O3 |
Canonical SMILES |
COC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OP(=O)(O)O)C5=CC=CC=C5C(=O)O3 |
Synonyms |
3-O-methylfluorescein phosphate 3-O-MFP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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